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Introduction
Disperse Yellow 211, also known by its Colour Index name C.I. 12755, is a monoazo dye

characterized by its vibrant greenish-yellow hue.[1] Structurally, it is 5-[(4-chloro-2-

nitrophenyl)azo]-1-ethyl-1,2-dihydro-6-hydroxy-4-methyl-2-oxo-3-pyridinecarbonitrile.[2][3] With

a molecular formula of C15H12ClN5O4 and a molecular weight of 361.74 g/mol , its application

is prominent in the dyeing of synthetic fibers, particularly polyester.[1][3][4] The efficacy of the

dyeing process is intrinsically linked to the dye's solubility in various media. This technical

guide provides a comprehensive overview of the solubility of Disperse Yellow 211 in organic

solvents, outlines detailed experimental protocols for its determination, and presents a logical

workflow for solubility testing.

Qualitative and Quantitative Solubility Data
Disperse Yellow 211 is characterized by its low aqueous solubility, a defining feature of

disperse dyes.[4][5] It is, however, soluble in several organic solvents. Qualitative assessments

from various sources indicate its solubility in acetone, alcohol (such as ethanol), and benzene.

[4][5] Furthermore, it is reported to be soluble in dimethyl sulfoxide (DMSO) and

dimethylformamide (DMF).[2][6]

Despite extensive review of scientific literature and technical data sheets, specific quantitative

solubility data for Disperse Yellow 211 in organic solvents at various temperatures is not
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readily available in the public domain. To facilitate research and development, this guide

provides detailed experimental protocols that can be employed to determine the precise

solubility of Disperse Yellow 211 in solvents of interest.

The following table summarizes the known qualitative solubility and provides space for

experimentally determined quantitative data.

Solvent Temperature (°C) Solubility (g/L) Observations

Acetone Ambient Soluble[4][5] To be determined

Ethanol Ambient Soluble[4][5] To be determined

Benzene Ambient Soluble[4][5] To be determined

Dimethyl Sulfoxide

(DMSO)
Ambient Soluble[2] To be determined

Dimethylformamide

(DMF)
Ambient Soluble[2] To be determined

Water Ambient Insoluble[4][5] To be determined

Experimental Protocols for Solubility Determination
To obtain quantitative solubility data, the following established methods can be utilized. The

choice of method may depend on the required accuracy, the equipment available, and the

properties of the solvent.

Gravimetric Method
The gravimetric method is a straightforward and widely used technique for determining the

solubility of a solid in a liquid. It involves preparing a saturated solution, separating the

dissolved solute from the undissolved solid, and then determining the mass of the dissolved

solute by evaporating the solvent.

Materials and Equipment:

Disperse Yellow 211 (high purity)
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Selected organic solvent (analytical grade)

Analytical balance (±0.0001 g)

Thermostatic shaker or water bath

Filtration apparatus (e.g., syringe filters with appropriate membrane, Buchner funnel)

Oven or vacuum oven

Glassware (flasks, beakers, graduated cylinders)

Spatula and weighing paper

Procedure:

Preparation of Saturated Solution:

Add an excess amount of Disperse Yellow 211 to a known volume of the organic solvent

in a sealed flask. The presence of undissolved solid is crucial to ensure saturation.

Place the flask in a thermostatic shaker or water bath set to the desired temperature.

Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) with continuous

agitation to ensure the solution reaches saturation.

Separation of Saturated Solution:

Once equilibrium is reached, cease agitation and allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using

a pre-heated pipette to prevent precipitation upon cooling.

Filter the withdrawn solution using a syringe filter or other suitable filtration method to

remove any remaining solid particles. The filter should be compatible with the organic

solvent used.

Determination of Solute Mass:
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Transfer the filtered saturated solution to a pre-weighed, dry evaporating dish.

Carefully evaporate the solvent in a fume hood. For less volatile solvents, an oven or

vacuum oven at a temperature below the decomposition point of the dye can be used.

Once the solvent is completely evaporated, cool the dish in a desiccator and weigh it on

the analytical balance.

Repeat the drying and weighing process until a constant mass is obtained.

Calculation of Solubility:

The mass of the dissolved Disperse Yellow 211 is the final mass of the dish with the

residue minus the initial mass of the empty dish.

Solubility (in g/L) = (Mass of dissolved dye (g) / Volume of saturated solution taken (L))

UV-Visible Spectrophotometry Method
This method is based on the Beer-Lambert law, which states that the absorbance of a solution

is directly proportional to the concentration of the analyte. It is a sensitive and accurate method,

particularly for colored compounds like Disperse Yellow 211.

Materials and Equipment:

Disperse Yellow 211 (high purity)

Selected organic solvent (spectroscopic grade)

UV-Visible Spectrophotometer

Analytical balance (±0.0001 g)

Volumetric flasks and pipettes

Quartz cuvettes

Thermostatic shaker or water bath
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Filtration apparatus

Procedure:

Determination of Maximum Absorbance Wavelength (λmax):

Prepare a dilute solution of Disperse Yellow 211 in the chosen solvent.

Scan the absorbance of the solution over a range of wavelengths (e.g., 300-600 nm) to

determine the λmax, the wavelength at which the dye exhibits maximum absorbance. All

subsequent absorbance measurements will be performed at this wavelength.

Preparation of Calibration Curve:

Prepare a stock solution of Disperse Yellow 211 of a known concentration in the selected

solvent.

From the stock solution, prepare a series of standard solutions of decreasing

concentrations through serial dilution.

Measure the absorbance of each standard solution at the predetermined λmax using the

pure solvent as a blank.

Plot a graph of absorbance versus concentration to create a calibration curve. The plot

should be linear and pass through the origin. Determine the equation of the line (y = mx +

c), where 'y' is absorbance, 'x' is concentration, 'm' is the slope, and 'c' is the y-intercept.

Preparation and Analysis of Saturated Solution:

Prepare a saturated solution of Disperse Yellow 211 in the solvent at the desired

temperature as described in the gravimetric method (steps 1.1 and 1.2).

Carefully withdraw and filter a small aliquot of the saturated supernatant.

Dilute the saturated solution with a known volume of the solvent to bring the absorbance

within the linear range of the calibration curve.

Measure the absorbance of the diluted solution at λmax.
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Calculation of Solubility:

Use the equation of the calibration curve to calculate the concentration of the diluted

solution.

Calculate the concentration of the original saturated solution by multiplying the

concentration of the diluted solution by the dilution factor.

The calculated concentration is the solubility of Disperse Yellow 211 in the solvent at the

specified temperature.

Experimental Workflow
The following diagram illustrates a logical workflow for determining the solubility of Disperse
Yellow 211.
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Fig. 1: Experimental workflow for determining the solubility of Disperse Yellow 211.
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Conclusion
While qualitative data indicates the solubility of Disperse Yellow 211 in several common

organic solvents, a lack of published quantitative data necessitates experimental determination

for specific research and development applications. The gravimetric and UV-Visible

spectrophotometry methods detailed in this guide provide robust and reliable means to

ascertain the precise solubility of this dye. Adherence to these protocols will enable

researchers and scientists to generate the critical data required for formulation development,

process optimization, and a deeper understanding of the physicochemical properties of

Disperse Yellow 211.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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